5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[(3,5-difluorophenyl)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H9F2N3S/c1-15-9(13-14-10(15)16)4-6-2-7(11)5-8(12)3-6/h2-3,5H,4H2,1H3,(H,14,16)
• InChI Key: JEARYKOXQVHJLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)CC2=CC(=CC(=C2)F)F
• Molecular Formula: C10H9F2N3S
• Molecular Weight: 241.26 g/mol

Description

The compound “5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is substituted with a methyl group at the 4-position and a thiol group at the 3-position. The 5-position of the triazole ring is substituted with a 3,5-difluorobenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole ring, the thiol group (-SH), the methyl group (-CH3), and the 3,5-difluorobenzyl group. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The thiol group could undergo oxidation reactions, the methyl group could participate in various substitution reactions, and the 3,5-difluorobenzyl group could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar thiol group and the aromatic 3,5-difluorobenzyl group could affect the compound’s solubility, boiling point, melting point, and other physical properties.

Mechanism of Action

The mechanism of action of 5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to act by inhibiting specific enzymes or proteins in the target organism. For example, this compound has been shown to inhibit the growth of cancer cells by targeting the enzyme dihydrofolate reductase, which is involved in DNA synthesis.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target organism and the concentration of the compound. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death. In fungi, this compound has been shown to inhibit the synthesis of ergosterol, a key component of fungal cell membranes. In plants, this compound has been shown to increase the activity of certain enzymes involved in photosynthesis and carbon fixation.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol in lab experiments is its relatively simple synthesis method, which allows for large-scale production of the compound. Additionally, this compound has been shown to have low toxicity in various organisms, making it a relatively safe compound to work with. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research involving 5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol. One area of interest is the development of this compound-based drugs for the treatment of cancer and other diseases. Another area of interest is the optimization of this compound as a plant growth regulator, with the goal of increasing crop yield and reducing the use of chemical fertilizers. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in material science.

Synthesis Methods

The synthesis of 5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol involves the reaction of 3,5-difluorobenzyl chloride with 4-methyl-1,2,4-triazole-3-thiol in the presence of a base, such as potassium carbonate. The reaction takes place under reflux conditions in a solvent, such as dimethylformamide, and yields this compound as a yellow solid.

Scientific Research Applications

5-(3,5-difluorobenzyl)-4-methyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-fungal activities. In agriculture, this compound has been tested as a plant growth regulator and has shown promising results in increasing crop yield. In material science, this compound has been used as a ligand for the synthesis of metal-organic frameworks, which have potential applications in gas storage and separation.